Cas no 2034408-80-3 (N-{4-(dimethylamino)-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-1,3-benzothiazole-6-carboxamide)

• Product Name: N-{4-(dimethylamino)-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-1,3-benzothiazole-6-carboxamide
• CAS No: 2034408-80-3
• MF: C₁₈H₂₁N₇O₂S
• MW: 399.470041036606
• CID: 5991952
• PubChem ID: 121138095
• Update Time: 2025-10-22

N-{4-(dimethylamino)-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(dimethylamino)-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-1,3-benzothiazole-6-carboxamide
• 2034408-80-3
• F6438-3797
• N-{[4-(dimethylamino)-6-(morpholin-4-yl)-1,3,5-triazin-2-yl]methyl}-1,3-benzothiazole-6-carboxamide
• AKOS032457135
• N-[[4-(dimethylamino)-6-morpholin-4-yl-1,3,5-triazin-2-yl]methyl]-1,3-benzothiazole-6-carboxamide
• N-((4-(dimethylamino)-6-morpholino-1,3,5-triazin-2-yl)methyl)benzo[d]thiazole-6-carboxamide

• Inchi： 1S/C18H21N7O2S/c1-24(2)17-21-15(22-18(23-17)25-5-7-27-8-6-25)10-19-16(26)12-3-4-13-14(9-12)28-11-20-13/h3-4,9,11H,5-8,10H2,1-2H3,(H,19,26)
• InChI Key： LWCWFDKZAYGUJF-UHFFFAOYSA-N
• SMILES： S1C=NC2=CC=C(C=C12)C(NCC1=NC(N(C)C)=NC(=N1)N1CCOCC1)=O

Computed Properties

• Exact Mass: 399.14774411g/mol
• Monoisotopic Mass: 399.14774411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 125Ų

Additional information on N-{4-(dimethylamino)-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-1,3-benzothiazole-6-carboxamide

Introduction to N-{4-(dimethylamino)-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-1,3-benzothiazole-6-carboxamide and Its Significance in Modern Chemical Biology

N-{4-(dimethylamino)-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-1,3-benzothiazole-6-carboxamide (CAS No. 2034408-80-3) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This molecule, characterized by its intricate heterocyclic framework, represents a promising candidate for further research and development in pharmaceutical applications.

The structure of N-{4-(dimethylamino)-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-1,3-benzothiazole-6-carboxamide incorporates several key functional groups that contribute to its reactivity and biological relevance. The presence of a dimethylamino group at the 4-position of the triazine ring enhances its ability to interact with biological targets through cationic interactions. Additionally, the morpholin-4-yl substituent at the 6-position introduces a secondary amine moiety, which can participate in hydrogen bonding and further modulate the compound's pharmacokinetic properties.

The benzothiazole core of this compound is well-documented for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these structural elements makes N-{4-(dimethylamino)-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-1,3-benzothiazole-6-carboxamide a compelling subject for investigation in drug discovery and development.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their potential therapeutic applications. The triazine ring in N-{4-(dimethylamino)-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-1,3-benzothiazole-6-carboxamide, in particular, has been extensively studied for its ability to act as a scaffold for designing novel bioactive molecules. The triazine moiety is known for its versatility in forming stable complexes with biological targets, making it an attractive component in medicinal chemistry.

The morpholine group in this compound not only contributes to its structural complexity but also enhances its solubility and bioavailability. Morpholine derivatives are frequently employed in pharmaceuticals due to their favorable pharmacokinetic profiles. The incorporation of this group into N-{4-(dimethylamino)-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-1,3-benzothiazole-6-carboxamide suggests that it may exhibit improved oral bioavailability and reduced toxicity compared to related compounds lacking this moiety.

The benzothiazole component of the molecule is particularly noteworthy for its broad spectrum of biological activities. Benzothiazole derivatives have been shown to possess antimicrobial properties against various bacterial and fungal strains. Additionally, they have been investigated for their potential role in treating inflammatory diseases and cancer. The presence of both the triazine and morpholine groups in N-{4-(dimethylamino)-6-(morpholin-4-yl)-1,3,5-triazin-2-ylmethyl}-1,3-benzothiazole-6-carboxamide may synergistically enhance these effects, making it a promising candidate for therapeutic intervention.

4-(dimethylamino)-6-(morpholin-4-y l)-1 ,3 ,5 -triazi n -2 -y lmeth yl strong >}-< strong > 1 ,3 -benzothia z ole -6 -carboxamide strong > make it an excellent model for studying how specific functional groups contribute to biological activity. By understanding these relationships， scientists can design more effective drugs with improved efficacy and reduced side effects.

4 -( dim eth ylamino ) - 6 -( mor phol in - 4 - y l ) - 1 , 3 , 5 - tria z i n - 2 - y lmeth yl strong > } -{ < strong > 1 , 3 -benzothia z ole - 6 -carboxamide strong >} shows particular promise is in the treatment of neurological disorders. Recent studies have highlighted the potential role of triazine derivatives in modulating neurotransmitter receptors. The cationic nature of the dimethylamino group and the ability of the morpholine moiety to interact with biological targets suggest that this compound may have neuroprotective or antipsychotic effects. Further research is needed to fully elucidate these potential applications.

4 -( dim eth ylamino ) - 6 -( mor phol in - 4 - y l ) - 1 , 3 , 5 - tria z i n - 2 - y lmeth yl strong > } -{ < strong > 1 , 3 -benzothia z ole - 6 -carboxamide strong >} is its potential as an anticancer agent. Benzothiazole derivatives have been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines. The structural features of this compound may allow it to interact with specific cancer-related proteins or enzymes， thereby disrupting tumor growth mechanisms. Preclinical studies are currently underway to explore these possibilities， with initial results showing encouraging activity against certain types of cancer.

4 -( dim eth ylamino ) - 6 -( mor phol in - 4 - y l ) - 1 , 3 , 5 - tria z i n -2-y lmeth yl strong > } {- < strong >1 ,3-ben z othia z ole –6–carboxamide strong >} also has implications for chemical biology research methods. Its unique structure makes it a valuable tool for developing new analytical techniques and probes for studying biological systems. Researchers can use this compound as a reference standard or intermediate in synthetic chemistry， helping to advance our understanding of molecular interactions at the cellular level.

4 -( dim eth ylamino ) –6–(mor phol ine–4–y l)–1 ,3 ,5 –triazi ne–2–y lmeth yl } –{ < strong > ben z othia z ole–6–carbox amide stron g>} . Its multifaceted structure and promising biological activities make it a cornerstone of modern chemical biology research. By leveraging cutting-edge technologies and interdisciplinary approaches， scientists can unlock new therapeutic possibilities and deepen our understanding of life at the molecular level. p >